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Get Quote

Primin is a natural benzoquinone compound primarily known as a potent skin allergen from the Primula

obconica plant [1], but recent research has highlighted its promising cytotoxic properties [2] [3].

Property/Finding Details

Source Glandular hairs on leaves/stems of Primula obconica (Primrose) [1] [3]

| Chemical Data | CAS No.: 15121-94-5 Molecular Formula: C12H16O3 Molecular Weight: 208.25 g/mol

[4] | | Key Biological Activities | - Anticancer: Cytotoxic against hematological cancer cells (K562, Jurkat,

MM.1S), induces apoptosis [2].

Antiprotozoal: Activity against Trypanosoma brucei rhodesiense and Leishmania donovani [3].

Allergenic: Common cause of allergic contact dermatitis [1]. |

Detailed Experimental Data and Protocols

For a objective comparison guide, the quantitative data and methodologies from key studies are crucial. The

table below summarizes experimental findings from a 2020 study on Primin's anticancer activity [2].
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Parameter K562 Jurkat MM.1S

Cytotoxicity
(IC50)

Concentration-dependent and time-dependent cytotoxicity
observed [2]

Cell Death
Mechanism

Confirmed apoptosis (not necrosis) via EB/AO staining,
Annexin V labeling, and DNA fragmentation [2]

Apoptosis
Pathway

Intrinsic & Extrinsic: ↓ Bcl-2 expression, ↑ Bax expression, ↑
FasR expression [2]

Effect on
Proliferation

Decreased expression of KI-67, a cell proliferation marker [2]

Key Experimental Protocols: The mechanistic study on hematological cancer cell lines used these standard

methods [2]:

Cell Viability Assay: MTT assay to determine half-maximal inhibitory concentration (IC50).

Apoptosis Detection:
Ethidium Bromide/Acridine Orange (EB/AO) Staining: To observe nuclear morphological

changes.
Annexin V/Propidium Iodide (PI) Staining: For flow cytometry to detect phosphatidylserine

externalization.
DNA Fragmentation Analysis: A hallmark of late-stage apoptosis.

Protein Expression Analysis: Western blot or similar techniques to quantify levels of Bcl-2, Bax, and
FasR.

Visualizing the Proposed Cytotoxic Mechanism

Based on the described mechanisms [2], the following diagram illustrates how Primin is proposed to trigger

apoptosis in hematological cancer cells. Note that this is a generalized representation, as the complete

signaling pathway was not detailed in the available sources.
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The diagram illustrates the two interconnected apoptosis pathways triggered by Primin. The extrinsic

pathway is initiated by the increased expression of cell surface death receptors like FasR, while the intrinsic

pathway is driven by an imbalance in mitochondrial proteins (Bax/Bcl-2). Both pathways converge to

activate executioner caspases, leading to programmed cell death [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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